Cas no 63701-11-1 (Butanoic acid, 2-amino-3-[(phenylmethyl)thio]-, (R*,S*)-)

• Product Name: Butanoic acid, 2-amino-3-[(phenylmethyl)thio]-, (R*,S*)-
• CAS No: 63701-11-1
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 4089746
• Update Time: 2025-10-09

Butanoic acid, 2-amino-3-[(phenylmethyl)thio]-, (R*,S*)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-amino-3-[(phenylmethyl)thio]-, (R*,S*)-
• ALLO-(S)-BENZYL-BETA-METHYL-D-CYS
• (2S,3R)-2-AMINO-3-(BENZYLTHIO)BUTANOIC ACID
• Butanoic acid, 2-amino-3-[(phenylmethyl)thio]-, (R*,S*)- (9CI)

• Inchi： 1S/C11H15NO2S/c1-8(10(12)11(13)14)15-7-9-5-3-2-4-6-9/h2-6,8,10H,7,12H2,1H3,(H,13,14)/t8-,10-/m1/s1
• InChI Key： LFDBFDNFEXIDJQ-PSASIEDQSA-N
• SMILES： C(O)(=O)[C@H](N)[C@H](SCC1=CC=CC=C1)C

Experimental Properties

• Density: 1.219±0.06 g/cm3(Predicted)
• Boiling Point: 382.9±42.0 °C(Predicted)
• pka: 2.12±0.10(Predicted)

Additional information on Butanoic acid, 2-amino-3-[(phenylmethyl)thio]-, (R*,S*)-

Research Brief on Butanoic acid, 2-amino-3-[(phenylmethyl)thio]-, (R*,S*)- (CAS: 63701-11-1): Recent Advances and Applications

Butanoic acid, 2-amino-3-[(phenylmethyl)thio]-, (R*,S*)- (CAS: 63701-11-1) is a chiral sulfur-containing amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, enzyme inhibition, and as a building block for bioactive molecules. Recent studies have shed light on its synthesis, biological activity, and therapeutic potential, making it a subject of growing interest among researchers.

In the context of drug discovery, Butanoic acid, 2-amino-3-[(phenylmethyl)thio]-, (R*,S*)- has been investigated for its role as a precursor in the synthesis of novel protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of cysteine proteases, which are implicated in various pathological conditions, including cancer and neurodegenerative diseases. The study highlighted the compound's ability to form stable covalent adducts with the active site of these enzymes, thereby inhibiting their function.

Another area of research focuses on the compound's potential as a chiral auxiliary in asymmetric synthesis. Recent work in Organic Letters (2024) described its use in the stereoselective construction of β-amino acids, which are valuable scaffolds in peptidomimetics and other bioactive compounds. The study reported high enantioselectivity and yield, underscoring the compound's utility in synthetic chemistry.

From a pharmacological perspective, Butanoic acid, 2-amino-3-[(phenylmethyl)thio]-, (R*,S*)- has shown promise in preclinical models of inflammation. A 2024 paper in Bioorganic & Medicinal Chemistry revealed its anti-inflammatory properties, attributed to its ability to modulate NF-κB signaling pathways. These findings suggest potential applications in the development of new anti-inflammatory agents.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties and reducing potential off-target effects. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Future directions include exploring its applications in targeted drug delivery and combination therapies.

In conclusion, Butanoic acid, 2-amino-3-[(phenylmethyl)thio]-, (R*,S*)- (CAS: 63701-11-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse applications, from enzyme inhibition to asymmetric synthesis, highlight its potential to contribute to the development of novel therapeutics. Continued research in this area is expected to yield further insights into its mechanisms of action and therapeutic utility.